Cas no 141941-45-9 (2,2'-[(4-Nitrophenyl)methylene]di(cyclohexan-1-one))

2,2'-[(4-Nitrophenyl)methylene]di(cyclohexan-1-one) structure
141941-45-9 structure
Product Name:2,2'-[(4-Nitrophenyl)methylene]di(cyclohexan-1-one)
CAS No:141941-45-9
MF:C19H23NO4
MW:329.39022564888
CID:2774632
PubChem ID:71344028
Update Time:2025-04-21

2,2'-[(4-Nitrophenyl)methylene]di(cyclohexan-1-one) Chemical and Physical Properties

Names and Identifiers

    • DTXSID30770527
    • 141941-45-9
    • 2,2'-[(4-Nitrophenyl)methylene]di(cyclohexan-1-one)
    • Inchi: 1S/C19H23NO4/c21-17-7-3-1-5-15(17)19(16-6-2-4-8-18(16)22)13-9-11-14(12-10-13)20(23)24/h9-12,15-16,19H,1-8H2
    • InChI Key: JPXQLMFEKSGKAK-UHFFFAOYSA-N
    • SMILES: O=C1CCCCC1C(C1C=CC(=CC=1)[N+](=O)[O-])C1C(CCCC1)=O

Computed Properties

  • Exact Mass: 329.16270821Da
  • Monoisotopic Mass: 329.16270821Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 462
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 80Ų
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